Cas no 2580214-45-3 (2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide)

• Product Name: 2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide
• CAS No: 2580214-45-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD33020242
• CID: 5659859
• PubChem ID: 155858718
• Update Time: 2025-05-22

2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-27708237
• 2580214-45-3
• 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide
• 2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide

• MDL： MFCD33020242
• Inchi： 1S/C10H12N2O2/c11-9(12)7-3-1-2-4-8(7)10-13-5-6-14-10/h1-4,10H,5-6H2,(H3,11,12)
• InChI Key： OEPWXMDJUBEEON-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=CC=1C(=N)N

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide

2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide: A Comprehensive Overview

2-(1,3-Dioxolan-2-yl)benzene-1-carboximidamide (CAS No. 2580214-45-3) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a dioxolane substituent and a carboximidamide functional group. The dioxolane ring, a five-membered cyclic ether, adds stability and flexibility to the molecule, while the carboximidamide group introduces nucleophilic properties that are valuable in various chemical reactions.

Recent studies have highlighted the potential of 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide in drug delivery systems and as a precursor for advanced materials. The compound's ability to form stable complexes with metal ions has been explored in the context of creating novel catalysts for industrial applications. For instance, researchers have reported its use in enhancing the efficiency of catalytic processes in the synthesis of pharmaceutical intermediates.

The synthesis of 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide involves a multi-step process that typically begins with the preparation of the dioxolane derivative. This is followed by the introduction of the carboximidamide group through a series of nucleophilic substitutions or coupling reactions. The optimization of these steps has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of microwave-assisted synthesis techniques.

In terms of physical properties, 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability makes it suitable for high-temperature applications, including its use as an additive in polymer composites to improve mechanical properties.

One of the most promising areas of application for this compound is in the field of nanotechnology. Researchers have successfully utilized 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide as a building block for self-assembling monolayers on surfaces. These monolayers have shown potential in enhancing the performance of sensors and electronic devices by providing stable interfaces between organic and inorganic materials.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide, providing insights into its electronic structure and reactivity. These models have been instrumental in predicting its behavior in various chemical environments and guiding experimental designs for new applications.

In conclusion, 2-(1,3-dioxolan-2-yl)benzene-1-carboximidamide (CAS No. 2580214-45-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and industrial processes. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge is expected to grow significantly.